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Compound of Interest

Compound Name: Ethyl 4-chlorobutyrate

Cat. No.: B132464

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Ethyl 4-chlorobutyrate. The
following procedural guidance is designed to ensure safe handling, storage, and disposal of
this chemical in a laboratory setting.

Chemical Profile: Ethyl 4-chlorobutyrate is a combustible liquid that can cause skin and
serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] It is harmful if
swallowed.[2][5]

Hazard Identification:
 Signal Word: Warning[1][2][5]

e Hazard Statements:

o

H227: Combustible liquid.[2]

o

H302: Harmful if swallowed.[5]

[¢]

H315: Causes skin irritation.[1][2][4]

[¢]

H319: Causes serious eye irritation.[1][2][4]

o

H335: May cause respiratory irritation.[2][5]
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Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure. The following table
summarizes the recommended PPE for handling Ethyl 4-chlorobutyrate.
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Eye and Face

Respiratory

Scenario ] Hand Protection  Body Protection ]
Protection Protection
Chemical-
resistant gloves
e.g., Butyl Not required
Tightly fitting (e y a
) ) rubber, Viton®). ) under normal
Routine Handling  safety goggles Flame-resistant

Standard nitrile

use conditions

& Weighing with side shields. lab coat.[6] ]

6] gloves are not with adequate
recommended ventilation.[1]
for prolonged
contact.[6]

ABEK
Chemical- ) (EN14387)
Large Volume Chemically

Transfers &
Operations with

Splash Potential

Face shield worn

over safety
goggles.[2][6][7]

resistant gloves
(e.g., Butyl
rubber, Viton®).
(6]

resistant apron

over a lab coat.

[6]

respirator filter
may be
appropriate if
ventilation is

inadequate.[5][7]

Spill Cleanup

Face shield and

safety goggles.
[2]

Heavy-duty,
chemical-

resistant gloves.

Chemical-
resistant apron
or suit, closed-

toe shoes.[6]

Air-purifying
respirator with
appropriate
cartridges if spill
is large orin a
poorly ventilated

area.[7]

Fire Emergency

Full facepiece
with self-
contained
breathing
apparatus
(SCBA).[2][3]

N/A (as part of
full protective

gear).

Full protective,
flame-resistant
gear.[1][3]

Self-contained
breathing
apparatus
(SCBA) with
pressure-
demand or other
positive pressure
mode.[2][3]
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Experimental Protocols

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][2]
Do not breathe mist, vapors, or spray.[1]

All handling of Ethyl 4-chlorobutyrate should be conducted in a properly functioning
chemical fume hood.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2] Use spark-proof
tools and explosion-proof equipment.[1][3]

Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly closed.[2][3]

Spill Response:

Evacuate personnel from the immediate area.
Remove all sources of ignition.[2][3]

Ventilate the area.

Wear appropriate PPE as outlined in the table above.

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

[31[8]
Collect the absorbed material into a suitable, closed container for disposal.[1][2][3]

Clean the spill area thoroughly.

Disposal Plan

Ethyl 4-chlorobutyrate is a halogenated organic compound and its waste is classified as

hazardous.[1][8] It must be disposed of according to local, state, and federal regulations.

Step-by-Step Disposal Protocol:
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Segregation: At the point of generation, collect all waste containing Ethyl 4-chlorobutyrate
in a designated and clearly labeled "Halogenated Organic Waste" container.[8] Do not mix
with non-halogenated waste.[8]

Container Selection: Use a chemically compatible, leak-proof container with a secure, screw-
top cap.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name: "Ethyl 4-chlorobutyrate."”

Storage: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area, away from incompatible materials.[8]

Disposal: Arrange for collection by a licensed environmental disposal company.[2][8] Do not
pour down the drain or dispose of with general laboratory trash.[8]

Visual Guides
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Routine Handling / Weighing

Start: Handling Ethyl 4-chlorobutyrate
Assess the Task

Low Risk Medium Risk \High Risk Emergency

Splash Potential / Large Volume

Spill Cleanup

Fire Emergency

Safety Goggles,
Chemical-Resistant Gloves,
Lab Coat

|

Face Shield over Goggles,
Chemical-Resistant Gloves,

Chemical Apron over Lab CoaJ

Face Shield & Goggles,
Heavy-Duty Gloves,
Chemical-Resistant Apron/Sui

J

Full Protective Gear with SCBAj
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Segregate into 'Halogenated Organic Waste' Container

Label Container Correctly

Store in Secondary Containment

Arrange for Licensed Disposal

Waste Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 4-chlorobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132464#personal-protective-equipment-for-handling-
ethyl-4-chlorobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chlorobutyrate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/e16953
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_4_2_chlorophenyl_3_oxobutanoate.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1606880008_ETHYLBUTYRATE-CASNO-105-54-4-MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ethyl_4_3_chlorophenyl_4_oxobutyrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b132464#personal-protective-equipment-for-handling-ethyl-4-chlorobutyrate
https://www.benchchem.com/product/b132464#personal-protective-equipment-for-handling-ethyl-4-chlorobutyrate
https://www.benchchem.com/product/b132464#personal-protective-equipment-for-handling-ethyl-4-chlorobutyrate
https://www.benchchem.com/product/b132464#personal-protective-equipment-for-handling-ethyl-4-chlorobutyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

